Cas no 444927-67-7 (AK-968/15604418)

• Product name: AK-968/15604418
• CAS No: 444927-67-7
• MF: C₂₈H₂₁Cl₂N₃O
• MW: 486.391844511032
• CID: 3049870
• PubChem ID: 3473169

AK-968/15604418 Chemical and Physical Properties

Names and Identifiers

• AK-968/15604418
• 444927-67-7
• 2-amino-4-(2-chlorophenyl)-1-(3-chlorophenyl)-5-oxo-7-phenyl-1,4,5,6,7,8-hexahydroquinoline-3-carbonitrile
• 2-amino-4-(2-chlorophenyl)-1-(3-chlorophenyl)-5-oxo-7-phenyl-4,6,7,8-tetrahydroquinoline-3-carbonitrile
• 2-AMINO-4-(2-CHLOROPHENYL)-1-(3-CHLOROPHENYL)-5-OXO-7-PHENYL-1,4,5,6,7,8-HEXAHYDRO-3-QUINOLINECARBONITRILE
• STL174365
• 648-566-3
• AKOS003794685

• Inchi： InChI=1S/C28H21Cl2N3O/c29-19-9-6-10-20(15-19)33-24-13-18(17-7-2-1-3-8-17)14-25(34)27(24)26(22(16-31)28(33)32)21-11-4-5-12-23(21)30/h1-12,15,18,26H,13-14,32H2
• InChI Key： CEJSRDVZIFEEHL-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 485.1061677Da
• Monoisotopic Mass: 485.1061677Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 34
• Rotatable Bond Count: 3
• Complexity: 912
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 70.1Ų
• XLogP3: 6.4